Bismuthyl perchlorate monohydrate

• IUPAC Name: oxobismuthanyl perchlorate;hydrate
• InChI: InChI=1S/Bi.ClHO4.H2O.O/c;2-1(3,4)5;;/h;(H,2,3,4,5);1H2;/q+1;;;/p-1
• InChI Key: CGIGNGPTESTAPW-UHFFFAOYSA-M
• Canonical SMILES: O.O=Cl(=O)(=O)O[Bi]=O
• Molecular Formula: BiClH2O6
• Molecular Weight: 342.44 g/mol

Description

Bismuthyl perchlorate monohydrate is a useful research compound. Its molecular formula is BiClH2O6 and its molecular weight is 342.44 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Heteroatom Acetylation : Bismuth oxide perchlorate has been shown to efficiently catalyze heteroatom acetylation under solvent-free conditions. This process enables the efficient acetylation of a range of substances, including phenols, alcohols, thiols, and amines, without affecting optical purity (Chakraborti, Gulhane, & Shivani, 2003).

• Michael Addition Catalysis : Bismuthyl perchlorate has been used effectively as a catalyst in the Michael addition of indoles, yielding 3-substituted indoles. This process is characterized by short reaction times and can be carried out at room temperature or under sonication at ambient temperature (Mohammadpoor‐Baltork, Memarian, Khosropour, & Nikoofar, 2006).

• Anticancer Drug Potential : Bismuth compounds, including those related to bismuthyl perchlorate, have shown promise as potential anticancer drugs. They may offer improved therapeutic efficacy in advanced radiotherapy and targeted radioimmunotherapy (Kowalik, Masternak, & Barszcz, 2019).

• Bismuth(III) Salicylates : Research has shown that bismuth(III) salicylates can precipitate from mineral acid solutions, yielding different compounds depending on factors like salicylate ion concentration, temperature, and pH (Timakova, Udalova, & Yukhin, 2009).

• Underpotential Deposition on Gold : Bismuth has been studied for its underpotential deposition on (111)-textured gold, reducing surface stress due to the formation of Bi-Au bonds. This process involves the electrocompression of the bismuth adlayer (Stafford & Bertocci, 2006).

• Electrochemical Deposition : Organic additives like syntanol and resorcinol significantly improve the electrochemical deposition of bismuth films, resulting in flat, dense, close-grained, and uniform coatings. This process has potential applications in various industries (Tishkevich et al., 2018).